Cas no 874219-40-6 ((3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid)

(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid is a boronic acid derivative featuring a morpholine carbonyl substituent and a fluorine atom on the phenyl ring. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to the electron-withdrawing effects of the fluorine and carbonyl groups, which enhance its reactivity with aryl halides. The morpholine moiety improves solubility in organic and aqueous media, facilitating reaction conditions. Its stability under typical coupling conditions makes it a reliable reagent for synthesizing biaryl structures in pharmaceutical and materials science research. The presence of both fluorine and boronic acid groups allows for further functionalization, broadening its utility in medicinal chemistry and drug development.
(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid structure
874219-40-6 structure
Product Name:(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid
CAS No:874219-40-6
MF:C11H13BFNO4
MW:253.034626722336
MDL:MFCD08235057
CID:828007
PubChem ID:44717531
Update Time:2025-10-30

(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid
    • 3-Fluoro-5-(4-morpholinylcarbonyl)benzeneboronic acid
    • (3-Fluoro-5-(morpholine-4-carbonyl)-phenyl)boronic acid
    • [3-fluoro-5-(morpholine-4-carbonyl)phenyl]boronic acid
    • 3-Fluoro-5-(morpholin-4-ylcarbonyl)benzeneboronic acid
    • 3-Fluoro-5-(morpholine-4-carbonyl)phenylboronic acid
    • DTXSID90660213
    • I12388
    • A842157
    • 874219-40-6
    • MFCD08235057
    • CS-0174477
    • BS-24135
    • 3-Fluoro-5-(4-morpholinylcarbonyl)phenylboronic acid, AldrichCPR
    • AM87322
    • AKOS015853033
    • (3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronicacid
    • MDL: MFCD08235057
    • Inchi: 1S/C11H13BFNO4/c13-10-6-8(5-9(7-10)12(16)17)11(15)14-1-3-18-4-2-14/h5-7,16-17H,1-4H2
    • InChI Key: JTGJWGMJQRLWIY-UHFFFAOYSA-N
    • SMILES: FC1C=C(B(O)O)C=C(C=1)C(N1CCOCC1)=O

Computed Properties

  • Exact Mass: 253.09200
  • Monoisotopic Mass: 253.0921662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 70Ų

Experimental Properties

  • Melting Point: 145-147
  • PSA: 70.00000
  • LogP: -1.08420

(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid Security Information

(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
228397-1g
3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid
874219-40-6 95%
1g
£150.00 2022-02-28
Fluorochem
228397-5g
3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid
874219-40-6 95%
5g
£450.00 2022-02-28
Fluorochem
228397-10g
3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid
874219-40-6 95%
10g
£750.00 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F855854-500mg
3-Fluoro-5-(morpholine-4-carbonyl)phenylboronic acid
874219-40-6 98%
500mg
¥1,345.00 2022-01-11
Apollo Scientific
PC4619-1g
3-Fluoro-5-(morpholin-4-ylcarbonyl)benzeneboronic acid
874219-40-6 98%
1g
£140.00 2023-09-01
TRC
F595903-100mg
3-Fluoro-5-(morpholine-4-carbonyl)phenylboronic acid
874219-40-6
100mg
$64.00 2023-05-18
TRC
F595903-250mg
3-Fluoro-5-(morpholine-4-carbonyl)phenylboronic acid
874219-40-6
250mg
$98.00 2023-05-18
TRC
F595903-500mg
3-Fluoro-5-(morpholine-4-carbonyl)phenylboronic acid
874219-40-6
500mg
$150.00 2023-05-18
TRC
F595903-1g
3-Fluoro-5-(morpholine-4-carbonyl)phenylboronic acid
874219-40-6
1g
$207.00 2023-05-18
Matrix Scientific
095530-250mg
(3-Fluoro-5-(morpholine-4-carbonyl)-phenyl)boronic acid, 98%
874219-40-6 98%
250mg
$265.00 2023-09-10

Additional information on (3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid

Introduction to (3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic Acid (CAS No. 874219-40-6)

(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid is a specialized organic compound with the CAS number 874219-40-6. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential applications in drug development. Boronic acids are known for their versatility in medicinal chemistry, particularly in the synthesis of protease inhibitors and other therapeutic agents. The presence of both a fluoro substituent and a morpholine-4-carbonyl group in the phenyl ring imparts distinct electronic and steric characteristics, making this compound a valuable intermediate in the design of novel pharmacophores.

The structural motif of (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid is particularly intriguing because it combines elements that are frequently explored in modern drug discovery. The fluoro group, for instance, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In contrast, the morpholine-4-carbonyl moiety introduces a nitrogen-rich scaffold that can enhance solubility and bioavailability, which are critical factors in the development of effective therapeutics. This combination suggests that the compound may exhibit properties that are advantageous for medicinal applications.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their role as key intermediates in Suzuki-Miyaura cross-coupling reactions. These reactions are widely employed in the synthesis of complex organic molecules, including many drugs currently on the market. The boronic acid functional group in (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid makes it an excellent candidate for such transformations, enabling the construction of diverse molecular architectures with potential therapeutic relevance.

One of the most compelling aspects of this compound is its potential utility in the development of targeted therapies. The specific arrangement of atoms in (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid may facilitate interactions with biological targets such as enzymes or receptors, thereby modulating cellular processes. For example, boronic acids have been successfully incorporated into inhibitors of various proteases, including those implicated in inflammatory diseases and cancer. The unique features of this compound may make it a promising candidate for designing next-generation inhibitors with improved selectivity and efficacy.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to enhance drug properties such as lipophilicity, metabolic stability, and binding affinity. The incorporation of a fluoro substituent into (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid aligns with this trend, suggesting that it could be used to develop drugs with enhanced pharmacological profiles. Additionally, the presence of a morpholine ring provides a scaffold that can be further modified to optimize biological activity and reduce toxicity.

Recent studies have also highlighted the role of boronic acids in therapeutic applications beyond protease inhibition. For instance, boron-containing compounds have shown promise in targeted radiation therapy, where they can be used to deliver radiation selectively to cancer cells. While (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid is not directly used in such applications at present, its structural features may inspire new approaches in radiopharmaceutical development.

The synthesis of (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of both fluorine and morpholine moieties necessitates careful selection of reagents and catalysts to ensure high yields and purity. Advances in synthetic methodologies have made it increasingly feasible to produce complex boronic acids like this one on a scalable basis, which is essential for pharmaceutical applications.

In conclusion, (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid (CAS No. 874219-40-6) represents an exciting opportunity for innovation in drug discovery. Its unique structural features, combined with its potential utility in various synthetic transformations, make it a valuable tool for medicinal chemists. As research continues to uncover new applications for boronic acid derivatives, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.